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Compound of Interest

Compound Name: Cyclopentene

Cat. No.: B043876

An In-depth Technical Guide to the Health and Safety of Cyclopentene for Researchers

This guide provides comprehensive health and safety information for cyclopentene, tailored
for researchers, scientists, and professionals in drug development. It covers the substance's
hazardous properties, exposure controls, and emergency procedures, with quantitative data
summarized for clarity and key procedural workflows visualized.

Chemical and Physical Properties

Cyclopentene is a colorless, highly flammable liquid with a petroleum-like odor.[1][2][3] It is
less dense than water and is insoluble in water.[1][4][5] Its vapor is heavier than air, which can
lead to accumulation in low-lying areas and travel to distant ignition sources.[1][6]

Table 1: Physical and Chemical Properties of Cyclopentene
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Property Value Source(s)
Molecular Formula CsHs [1]
Molecular Weight 68.12 g/mol [1][5]
Boiling Point A4-467C (1127F) at 760 [1][2][7]
mmHg
Melting Point -135 °C (-211 °F) [2][41[5]
Flash Point <-29°C (<-20°F) [4]
Specific Gravity 0.774 at 20°C (water = 1) [1]
Vapor Pressure 380 mmHg at 20°C [5]
Autoignition Temperature 395 °C (743 °F) [8]
Lower Explosive Limit (LEL) 1.5% [9]
Upper Explosive Limit (UEL) 8.7% [10][11]

Water Solubility Insoluble/Immiscible

(11141071

Hazard Identification and Classification

Cyclopentene is classified as a hazardous substance, primarily due to its high flammability

and potential health effects.[4][9][12]

GHS Classification:

Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapor)[4][12]
Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)[4][12]

Acute Toxicity, Dermal: Category 4 (H312: Harmful in contact with skin)[4][12]
Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[4][12]

Aspiration Hazard: Category 1 (H304: May be fatal if swallowed and enters airways)[4][12]
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The primary hazards associated with cyclopentene are its extreme flammability and the risk of
aspiration if ingested.[2][9][12] Long-term contact with air and light may lead to the formation of
explosive peroxides.[9]
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Primary Hazards of Cyclopentene

Toxicological Information

Exposure to cyclopentene can occur through inhalation, ingestion, or skin contact.[1] It may
be harmful by all these routes.[1][12] Inhalation of high concentrations can have a narcotic
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effect, causing dizziness and drowsiness.[1][9]

Table 2: Acute Toxicity Data for Cyclopentene

Route Species Value Source(s)
Oral LD50 Rat 1652.1 mg/kg [12]
Dermal LD50 Rabbit 1227.5 mg/kg [12]
Inhalation LC50/4h Rat >22.9 mg/L [12]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.
LC50: Lethal Concentration, 50%. The concentration of a chemical in the air that kills 50% of
the test animals during the observation period.

Exposure Controls and Personal Protection

To minimize exposure, cyclopentene should be handled in a well-ventilated area, preferably
within a chemical fume hood.[10][13] Engineering controls such as local exhaust ventilation
should be used to maintain airborne concentrations below exposure limits.[14] All equipment
used when handling the product must be grounded to prevent static discharge.[1][15]

Table 3: Exposure Limits for Cyclopentane (as a related substance)

Organization Limit Type Value Source(s)

600 ppm (1720
NIOSH REL TWA (10-hour) [10]
mg/m3)

ACGIH TLV TWA (8-hour) 600 ppm [14]

Note: Specific exposure limits for cyclopentene were not found; limits for the structurally
similar and less volatile compound cyclopentane are provided for guidance.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles or a face shield are required.[14][16]
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» Skin Protection: Solvent-resistant gloves (e.g., Nitrile rubber) and protective clothing are
necessary to prevent skin contact.[14][17]

» Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
organic vapor cartridge (Type AX filter) is recommended.[9][17]

Experimental Protocol: Safe Handling in a Research
Laboratory

This protocol outlines the standard procedure for safely handling cyclopentene in a research
setting. Adherence to these steps is critical to minimize risks.

5.1 Materials and Equipment
e Cyclopentene (in a tightly sealed, appropriate container)
e Chemical fume hood
e Grounded dispensing equipment (e.g., bonded transfer lines, non-sparking tools)[13][15]
o Appropriate glassware
 Spill kit (containing non-combustible absorbent material like sand or vermiculite)[14][15]
o Personal Protective Equipment (as specified in Section 4.0)
o Fire extinguisher (Dry chemical, COz, or alcohol-resistant foam type)[1][15]
5.2 Procedure
e Preparation:
o Ensure the work area is clean and free of clutter.
o Verify that the chemical fume hood is functioning correctly.

o Confirm that a safety shower and eyewash station are accessible.[13]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0583.pdf
https://balchem.com/wp-content/uploads/2024/11/10015gb_CLP_II_134_ATP4_0000_cyclopentaan_balchem.pdf
https://datasheets.scbt.com/sc-239625.pdf
https://balchem.com/wp-content/uploads/2024/11/10015gb_CLP_II_134_ATP4_0000_cyclopentaan_balchem.pdf
https://www.benchchem.com/product/b043876?utm_src=pdf-body
https://www.benchchem.com/product/b043876?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Methylcyclopentene.pdf
https://d1io3yog0oux5.cloudfront.net/southhamptonr/files/pages/products/20191119/SDS+Cyclopentane%281%29.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0583.pdf
https://d1io3yog0oux5.cloudfront.net/southhamptonr/files/pages/products/20191119/SDS+Cyclopentane%281%29.pdf
https://cameochemicals.noaa.gov/chemical/3062
https://d1io3yog0oux5.cloudfront.net/southhamptonr/files/pages/products/20191119/SDS+Cyclopentane%281%29.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Methylcyclopentene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Don all required PPE before entering the work area.

o Eliminate all potential ignition sources (open flames, hot surfaces, sparks) from the
immediate vicinity.[12][18]

e Handling and Dispensing:

[e]

Perform all manipulations of cyclopentene inside the chemical fume hood.

o Ground and bond the storage container and receiving vessel before transferring the liquid
to prevent static electricity buildup.[13][18]

o Open the container slowly to vent any pressure buildup.[9]
o Use only non-sparking tools for transfers.[4][13]
o Dispense the required amount of cyclopentene carefully, avoiding splashes.
o Tightly reseal the container immediately after use.
e Post-Handling:
o Keep the container in a cool, well-ventilated, flame-proof area.[9][18]
o Store away from strong oxidizing agents.[7][14]
o Decontaminate any surfaces that may have come into contact with cyclopentene.

o Dispose of any contaminated materials (e.g., pipette tips, absorbent pads) in a designated
hazardous waste container.[18]

o Remove PPE in the correct order and wash hands thoroughly with soap and water.
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First-Aid and Emergency Procedures

Table 4: First-Aid Measures for Cyclopentene Exposure

Exposure Route First-Aid Procedure Source(s)

Move victim to fresh air. If not
breathing, give artificial

Inhalation respiration. If breathing is [1][4]
difficult, give oxygen. Seek

immediate medical attention.

Immediately wash with water
and soap and rinse thoroughly.

Skin Contact Remove contaminated [41[12]
clothing. Seek medical

attention if irritation occurs.

Rinse opened eye for several
minutes under running water.
Remove contact lenses if
Eye Contact [12][18]
present and easy to do.
Continue rinsing. Seek medical

attention.

Do NOT induce vomiting.
) Rinse mouth. Seek immediate
Ingestion ) ) o [41[18]
medical attention. Aspiration

hazard is a major concern.

Fire-Fighting Measures:

For small fires, use dry chemical, COz2, water spray, or regular foam.[1][15]

For large fires, use water spray, fog, or regular foam.[1]

Water spray may be inefficient due to the low flash point.[1]

Firefighters should wear positive-pressure self-contained breathing apparatus (SCBA).[15]
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» Containers may explode in a fire; keep them cool with a water spray.[14]

Spill Response:

Evacuate personnel and remove all ignition sources.[9][14]

Ventilate the area.

Prevent the spill from entering waterways or sewers.[15]

Absorb the spill with a non-combustible material such as dry earth, sand, or vermiculite and
transfer it to a sealed container for disposal.[14][15]

Use clean, non-sparking tools to collect the absorbed material.[15]

Storage and Disposal

Storage:

Store in a cool, dry, well-ventilated, and flame-proof area.[9][18]

Keep containers tightly closed.[12][18]

Keep away from heat, sparks, open flames, and other ignition sources.[9][12]

Store separately from strong oxidizing agents.[14][19]
Disposal:

o Dispose of cyclopentene and its containers in accordance with local, state, and federal
regulations.[18][20]

e Waste should be handled by a licensed hazardous waste disposal company.[18]

e Do not dispose of it into the environment or sewer systems.[6][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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